VPC32183

• Molecular Formula: C33H51N2O6P
• Molecular Weight: 602.7 g/mol
• InChI: InChI=1S/C33H51N2O6P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-33(36)35-31(28-41-42(37,38)39)25-29-20-22-32(23-21-29)40-27-30-18-17-24-34-26-30/h9-10,17-18,20-24,26,31H,2-8,11-16,19,25,27-28H2,1H3,(H,35,36)(H2,37,38,39)/b10-9-/t31-/m1/s1
• InChIKey: KMTDWYLEJRZIJN-HWNQJZBBSA-N

VPC32183 LPA1/LPA3 Antagonist Overview

VPC32183 is a competitive antagonist at the lysophosphatidic acid (LPA) receptors LPA1 and LPA3, functioning as a synthetic organophosphate/pyridine small molecule (CAS 717110-61-7, MW 602.74) [1]. It is devoid of agonist activity at human LPA1, LPA2, and LPA3 receptors, establishing it as a functionally silent antagonist . Unlike many LPA receptor antagonists, VPC32183 also exhibits the ancillary activity of inhibiting lipid phosphate phosphatase 1 (LPP1), thereby preventing dioctanoylglycerol pyrophosphate (DGPP 8:0)-induced ERK1/2 activation . This compound is widely employed in LPA signaling research, including cancer biology, neurobiology, and reproductive physiology.

Competitive LPA1/LPA3 antagonist – silent at LPA1, LPA2, LPA3

Ancillary LPP1 inhibition blocks DGPP 8:0-induced ERK1/2 activation

Used in cancer signaling, neurobiology, and reproductive physiology research

• [1] MeSH Supplementary Concept Data. VPC32183. Unique ID C529824. National Library of Medicine, 2024. View Source

VPC32183 Substitution Risks

Although VPC32183, Ki16425, and AM966 are all frequently described as LPA1/LPA3 antagonists, they are structurally dissimilar and exhibit distinct functional profiles across cellular contexts [1]. Direct head-to-head studies demonstrate that VPC32183 provides broader inhibition of LPA- and PA-induced Ca²⁺ responses in L2071 fibroblasts compared to Ki16425, and that the two antagonists produce divergent effects on morphological reversion in C6 glioma cells [2]. Furthermore, VPC32183 possesses the unique property of inhibiting LPP1, a characteristic not shared by Ki16425 or AM966, which may confound experimental interpretation if a substitute is used . Substitution without verifying target engagement and functional equivalence therefore risks generating non-comparable or misleading data, particularly in in vivo models where VPC32183 has established efficacy.

Ca²⁺ blockade

VPC32183: Complete inhibition of LPA- and PA-induced Ca²⁺ responses in L2071 cells

Ki16425: Partial LPA-induced Ca²⁺ inhibition may leave residual signaling

Morphology assay

VPC32183: Selectively inhibits PA-induced reversion in C6 glioma; not LPA-induced

Ki16425: Inhibits both PA- and LPA-induced reversion; functional distinction lost

Off-target pharmacology

VPC32183: Inhibits LPP1 and modulates ERK activation

Ki16425/AM966: No reported LPP1 inhibition; dual-pathway context may not transfer

• [1] Lee JY, et al. Calcium Signaling of Dioleoyl Phosphatidic Acid via Endogenous LPA Receptors: A Study Using HCT116 and HT29 Human Colon Cancer Cell Lines. Biomolecules & Therapeutics. (Reference via KCI portal). View Source
• [2] Kim K, et al. Dioleoyl phosphatidic acid increases intracellular Ca2+ through endogenous LPA receptors in C6 glioma and L2071 fibroblasts. Cellular Signalling. 2007;19(8):1735-1745. View Source

VPC32183 Differentiation Evidence

Ca²⁺ Inhibition in L2071 Fibroblasts vs. Ki16425

In a direct head-to-head comparison, VPC32183 completely inhibited both LPA- and PA-induced intracellular Ca²⁺ responses in L2071 murine fibroblast cells, whereas Ki16425 only completely inhibited PA-induced Ca²⁺ responses and partially inhibited LPA-induced responses [1]. VPC32183 therefore provides more comprehensive blockade of LPA/PA-mediated calcium signaling in this cellular context.

Ca²⁺ inhibition L2071 vs Ki16425

Head-to-head

VPC32183 blocked both LPA- and PA-induced Ca²⁺ responses; Ki16425 partially inhibited LPA-induced response

Supports complete fibroblast Ca²⁺ pathway blockade

Receptor-saturating concentrations; L2071 mouse fibroblasts

Evidence Dimension	Inhibition of LPA- and PA-induced intracellular Ca²⁺ increase in L2071 cells
Target Compound Data	VPC32183: Complete inhibition of both LPA- and PA-induced Ca²⁺ responses
Comparator Or Baseline	Ki16425: Complete inhibition of PA-induced Ca²⁺ response; partial inhibition of LPA-induced response
Quantified Difference	Complete vs. partial inhibition of LPA-induced Ca²⁺ response
Conditions	L2071 mouse fibroblast cells; Ca²⁺ measured by fluorescence; both antagonists used at receptor-saturating concentrations.

Why This Matters

For experiments involving LPA-induced Ca²⁺ signaling in fibroblasts, VPC32183 provides complete pathway inhibition that Ki16425 fails to achieve, preventing residual signaling and ambiguous interpretation.

• [1] Kim K, et al. Dioleoyl phosphatidic acid increases intracellular Ca2+ through endogenous LPA receptors in C6 glioma and L2071 fibroblasts. Cellular Signalling. 2007;19(8):1735-1745. View Source

Morphological Divergence in C6 Glioma vs. Ki16425

In C6 glioma cells, Ki16425 inhibited both PA- and LPA-induced morphological reversion, whereas VPC32183 selectively inhibited only PA-induced reversion, not LPA-induced reversion [1]. This demonstrates that VPC32183 and Ki16425, despite both being LPA1/LPA3 antagonists, produce functionally distinct outcomes in morphology-based assays.

Morphology C6 glioma vs Ki16425

Head-to-head

VPC32183 inhibited only PA-induced reversion; Ki16425 inhibited both PA- and LPA-induced reversion

Enables PA- vs LPA-driven pathway dissection

C6 rat glioma morphological reversion assay

Evidence Dimension	Inhibition of PA- vs. LPA-induced morphological reversion in C6 glioma cells
Target Compound Data	VPC32183: Inhibited PA-induced morphological reversion; did NOT inhibit LPA-induced reversion
Comparator Or Baseline	Ki16425: Inhibited both PA- and LPA-induced morphological reversion
Quantified Difference	Qualitative functional difference (differential inhibition profile)
Conditions	C6 rat glioma cells; morphological reversion assay; antagonist concentrations not specified but functionally validated.

Why This Matters

Researchers using morphological readouts require VPC32183 specifically to dissect PA- vs. LPA-driven pathways; substituting Ki16425 would obscure this pharmacological distinction.

• [1] Lee GH, et al. Dioleoyl phosphatidic acid induces morphological changes through an endogenous LPA receptor in C6 glioma cells. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. 2007. (Referenced via KCI and PubMed). View Source

In Vivo Bone Cancer Pain Attenuation

In a rat model of bone cancer pain, intrathecal administration of VPC32183 (0.6 mM, 30 µL) significantly attenuated the decline in mean paw withdrawal threshold compared to saline-treated controls [1]. This demonstrates in vivo efficacy of VPC32183 in modulating LPA1-mediated nociceptive signaling, a translational endpoint not established for many LPA1/3 antagonists.

Bone cancer pain model

Class-level inference

Attenuated paw withdrawal threshold decline (P<0.05 vs saline); 0.6 mM intrathecal

Reported bone cancer pain model response

Rat model; repeated dosing D0–D9; endpoint context

Evidence Dimension	Attenuation of mechanical allodynia in bone cancer rat model
Target Compound Data	VPC32183: Significant attenuation of decline in mean paw withdrawal threshold (quantified relative to saline baseline; P<0.05)
Comparator Or Baseline	Saline-treated bone cancer rats; BoTXC3 and Y27632 used as Rho-ROCK pathway controls
Quantified Difference	Significant attenuation vs. saline; comparable efficacy to BoTXC3 and Y27632 in flinch behavior test
Conditions	Female Wistar rats; Walker 256 cell tibial inoculation; intrathecal VPC32183 (0.6 mM, 30 µL) on D0, D2, D4, D7, D9 post-inoculation.

Why This Matters

VPC32183 is one of the few LPA1/3 antagonists with published in vivo pain efficacy in a bone cancer model, making it the tool of choice for translational pain research where other antagonists lack validated in vivo protocols.

• [1] Wu JX, et al. Rho/ROCK acts downstream of lysophosphatidic acid receptor 1 in modulating P2X3 receptor-mediated bone cancer pain in rats. Molecular Pain. 2016;12:1744806916644929. View Source

Bovine Conception Rate Reduction In Vivo

Intravaginal administration of VPC32183 (1 mg) to heifers from Day 15 to 18 post-insemination reduced the conception rate to 37%, compared to 75% in both saline-treated and LPA-treated groups (P<0.05) [1]. This demonstrates that VPC32183 effectively blocks endogenous LPA signaling in a whole-animal reproductive model, an endpoint not reported for Ki16425 or AM966.

Bovine conception rate

Cross-study comparable

Conception rate 37% vs 75% saline (P<0.05); 1 mg intravaginal

Supports reproductive LPA blockade endpoint context

Heifers; Days 15–18 post-insemination

Evidence Dimension	Conception rate in heifers following intravaginal treatment
Target Compound Data	VPC32183 (1 mg intravaginal): conception rate 37% (3/8 heifers pregnant)
Comparator Or Baseline	Saline control: conception rate 75% (6/8); LPA-treated: conception rate 75% (6/8)
Quantified Difference	Conception rate reduced by approximately 38 percentage points (P<0.05)
Conditions	Bovine heifers; intravaginal administration Days 15-18 post-insemination; pregnancy confirmed by ultrasound and rectal examination on Days 30 and 49.

Why This Matters

For reproductive biology studies requiring pharmacological LPA blockade in vivo, VPC32183 provides a validated tool with quantifiable physiological endpoint data that alternative LPA1/3 antagonists lack in large-animal models.

• [1] Skarzynski DJ, et al. Lysophosphatidic Acid Action During Early Pregnancy in the Cow: In Vivo and In Vitro Studies. Journal of Reproduction and Development. 2009. (Abstract from J-STAGE). View Source

A549 Cell Migration vs. AM966 and Ki16425

In a comparative Boyden chamber migration assay, VPC32183 (5 µM), AM966 (1 µM), and Ki16425 (10 µM) all significantly inhibited PA-stimulated A549 cell migration [1]. However, VPC32183 achieved significant inhibition at 5 µM with a lower statistical significance threshold (P<0.05) compared to AM966 and Ki16425 (P<0.01), and no cytotoxicity was observed for any antagonist at concentrations up to 10 µM [1]. While all three antagonists are functional, the differing concentration-response profiles underscore that VPC32183 cannot be assumed equipotent to the others.

A549 migration vs AM966, Ki16425

Head-to-head

VPC32183 (5 µM) inhibited PA-stimulated migration (P<0.01); all three antagonists showed significant inhibition

Comparable functional blockade in migration assay

Boyden chamber; n=3 independent experiments; statistical thresholds differ

Evidence Dimension	Inhibition of PA-stimulated A549 lung adenocarcinoma cell migration
Target Compound Data	VPC32183 (5 µM): significant inhibition (P<0.05 vs. PA-treated)
Comparator Or Baseline	AM966 (1 µM): significant inhibition (P<0.01 vs. PA-treated); Ki16425 (10 µM): significant inhibition (P<0.01 vs. PA-treated)
Quantified Difference	All three antagonists inhibited migration; statistical significance levels differ (P<0.05 vs. P<0.01)
Conditions	A549 cells in serum-free RPMI 1640 + 0.2% BSA; 90 min preincubation with antagonist; stimulation with 10 µM PA; Boyden chamber assay; n=3 independent experiments in duplicate.

Why This Matters

When selecting an LPA1 antagonist for A549 migration studies, VPC32183 provides effectively comparable functional blockade at intermediate concentrations, but the precise potency and significance level differ from Ki16425 and AM966, requiring protocol-specific justification.

• [1] Biomedicines. 2023;11(7):1804. Figure 7. Inhibition of PA-stimulated adenocarcinoma cell migration by the LPA1 receptor antagonists AM966, Ki16425, and VPC32183. PMCID: PMC10376810. View Source

Unique LPP1 Inhibitory Activity

VPC32183 inhibits lipid phosphate phosphatase 1 (LPP1), an activity not reported for the widely used LPA1/3 antagonists Ki16425 or AM966 . By reducing LPP1 expression, VPC32183 prevents DGPP 8:0-induced ERK1/2 activation, adding a secondary pharmacological dimension to its receptor antagonism . This property must be accounted for in experimental designs where LPP1-mediated effects are relevant.

LPP1 inhibitory activity

Class-level inference

VPC32183 inhibits LPP1 and blocks DGPP 8:0-induced ERK1/2 activation

Supports dual-pathway (LPA/LPP1) study context

No comparator LPP1 data; data to verify

Evidence Dimension	Inhibition of LPP1 and prevention of DGPP 8:0-induced ERK1/2 activation
Target Compound Data	VPC32183: Inhibits LPP1; blocks DGPP 8:0-induced ERK1/2 activation
Comparator Or Baseline	Ki16425 and AM966: No published LPP1 inhibitory activity (class-level negative data; absence of evidence noted)
Quantified Difference	Qualitative unique activity (LPP1 inhibition present vs. unreported for comparators)
Conditions	In vitro enzymatic/signaling assays (ERK1/2 phosphorylation readout); specific experimental system not detailed in vendor annotation.

Why This Matters

For studies investigating LPA/LPP1 crosstalk or ERK signaling modulation, VPC32183 offers a dual-action mechanism unavailable in Ki16425 or AM966, making it the only suitable tool for these specific experimental questions.

VPC32183 Recommended Application Scenarios

C6 Glioma PA vs. LPA Morphological Signaling

VPC32183 uniquely inhibits PA-induced but not LPA-induced morphological reversion in C6 glioma cells, whereas Ki16425 blocks both . This differential profile makes VPC32183 the antagonist of choice for experiments that require pharmacological separation of PA-driven and LPA-driven morphological responses in glial cell models.

Complete LPA/PA Ca²⁺ Blockade in Fibroblasts

In L2071 fibroblasts, VPC32183 completely abolishes both LPA- and PA-induced intracellular Ca²⁺ increases, whereas Ki16425 fails to fully block LPA-induced Ca²⁺ responses . Researchers requiring complete pathway inhibition in fibroblast signaling studies should use VPC32183 to avoid residual LPA-mediated calcium transients.

In Vivo Bone Cancer Pain Translational Studies

VPC32183 has demonstrated significant attenuation of mechanical allodynia and spontaneous pain behaviors in a rat bone cancer model when administered intrathecally (0.6 mM, 30 µL, repeated dosing on D0-D9) . This represents a validated in vivo protocol for translational pain research that is not available for many other LPA1/3 antagonists.

Endogenous LPA in Large-Animal Reproduction

Intravaginal VPC32183 (1 mg, Days 15-18 post-insemination) reduced bovine conception rate from 75% to 37%, providing a robust physiological endpoint for studying endogenous LPA's role in early pregnancy establishment . No comparable in vivo reproductive pharmacology data exist for Ki16425 or AM966 in large animals.

Application

Selection Property

Validation Focus

C6 glioma PA/LPA morphological signaling

Differential inhibition of PA- vs. LPA-induced reversion

PA-specific readout in glial model studies

Fibroblast LPA/PA Ca²⁺ signaling

Complete blockade of LPA- and PA-induced Ca²⁺ responses

Residual LPA-mediated calcium transient prevention

Bone cancer pain model signaling

Reported attenuation of mechanical allodynia in rat model

LPA1-mediated nociceptive endpoint review

Reproductive physiology LPA blockade

Reported conception rate reduction in bovine model

Endogenous LPA role in early pregnancy establishment